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Compound of Interest

Compound Name: Vanillin-13C6

Cat. No.: B565506 Get Quote

Essential Safety and Handling Guide for Vanillin-
13C6
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Vanillin-13C6 in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and mitigate risks. The

safety precautions for Vanillin-13C6 are identical to those for its unlabeled analogue, as the

Carbon-13 isotope is stable, non-radioactive, and does not alter the chemical reactivity or

toxicity of the molecule.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Vanillin.
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Property Value

Molecular Weight 152.15 g/mol [3]

Melting Point 81 - 83 °C (178 - 181 °F)[3][4]

Boiling Point 285 °C (545 °F)[3]

Specific Gravity 1.056 (Water = 1)[3][5]

Vapor Density 5.2 (Air = 1)[3][5]

Solubility

Slightly soluble in water. Freely soluble in

alcohol, chloroform, ether, and solutions of alkali

hydroxides.[3]

Workplace Exposure Limit 10 mg/m3 (TWA)[3][4]

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment is mandatory when

handling Vanillin-13C6.

PPE Category Specific Requirements

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles are required.[3][4][6]

Skin Protection

A lab coat or other protective clothing should be

worn.[3][6] Chemical-resistant gloves (such as

nitrile, neoprene, or butyl rubber) are necessary

to prevent skin contact.[3][7] Always inspect

gloves for any signs of degradation before use.

[4]

Respiratory Protection

A dust mask or a NIOSH-approved respirator

should be used, especially when handling the

powder form, to avoid inhalation of dust.[3][6]
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Adherence to proper handling and storage protocols is crucial for maintaining the stability of

Vanillin-13C6 and the safety of the laboratory environment.

Handling Procedures
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3]

Ventilation: Handle in a well-ventilated area or in a chemical fume hood to minimize dust

inhalation.[3][4]

Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat, drink, or

smoke in areas where Vanillin-13C6 is handled.[3][7]

Ignition Sources: Keep away from heat, sparks, and open flames as the product may be

combustible at high temperatures.[3][5]

Minimize Dust: Avoid formation of dust and aerosols.[4] Use weigh boats to minimize spills

when handling the powder.[8]

Storage Procedures
Container: Store in a tightly closed, light-resistant container.[3][4] Glass, polyethylene, or

polypropylene containers are suitable.[3]

Environment: Keep the storage area cool, dry, and well-ventilated.[3][4]

Incompatibilities: Store away from strong oxidizing agents, bases, and strong reducing

agents.[3]

Labeling: Ensure all containers are clearly labeled.[3]

Disposal Plan
Immediate and appropriate response to emergencies and proper disposal of waste are critical

for safety and environmental protection.

Spill Response
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Small Spills: Remove all sources of ignition.[3] Wear appropriate PPE.[3] Sweep up the

spilled solid, avoiding dust generation, and place it in a suitable, closed container for

disposal.[4]

Large Spills: Evacuate the area. Prevent further leakage if it is safe to do so. Do not let the

product enter drains.[4]

Waste Disposal
Procedure: Dispose of Vanillin-13C6 waste and contaminated materials in accordance with

all applicable local, state, and federal regulations.[4] The disposal method should be the

same as for non-isotopically labeled vanillin.[9]

Containers: Use approved waste disposal containers.[4]
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Vanillin-13C6 Handling Workflow
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Caption: Workflow for the safe handling of Vanillin-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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